Cas no 2624142-07-8 (2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2624142-07-8
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5790270
• PubChem ID: 165904464
• Update Time: 2025-10-22

2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid
• 2624142-07-8
• EN300-27752226
• 2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H12N2O3/c11-8(12)6-4-5(6)7-2-1-3-10(7)9-13/h5-7H,1-4H2,(H,11,12)
• InChI Key： GDHNBVWRDOBQOE-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1CCCN1N=O)=O

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70Ų

Additional information on 2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2624142-07-8)

The compound 2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2624142-07-8) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its distinctive combination of a cyclopropane ring and a nitrosopyrrolidine moiety makes it a valuable intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its rigid structure could enhance binding affinity to target proteins.

In recent years, the demand for novel heterocyclic compounds like 2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid has surged due to their versatility in designing small-molecule therapeutics. This compound’s nitroso group introduces reactivity that can be exploited for selective modifications, making it a promising candidate for click chemistry and bioconjugation strategies. Its carboxylic acid functionality further allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

The synthesis of CAS No. 2624142-07-8 typically involves multi-step organic reactions, including cyclization and nitrosation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity. Analytical methods like NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound, ensuring its suitability for high-value applications.

From an industrial perspective, 2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid aligns with the growing trend toward sustainable chemistry. Researchers are investigating green solvents and catalytic systems to minimize environmental impact during its production. This focus on sustainability resonates with the broader shift toward eco-friendly pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential role in neurological research. Preliminary studies suggest that derivatives of nitrosopyrrolidine scaffolds may interact with neurotransmitter receptors, sparking curiosity about their utility in central nervous system (CNS) drug development. While further validation is needed, this connection to brain health and cognitive function aligns with public interest in neuroprotective agents.

In summary, 2-(1-Nitrosopyrrolidin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2624142-07-8) represents a fascinating intersection of structural complexity and functional versatility. Its applications span drug design, material science, and biochemical research, making it a compound of enduring relevance. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.